2-fluoro-5-(N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)sulfamoyl)benzoic acid

• IUPAC Name: 2-fluoro-5-[(4-pyrimidin-2-yloxycyclohexyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C17H18FN3O5S/c18-15-7-6-13(10-14(15)16(22)23)27(24,25)21-11-2-4-12(5-3-11)26-17-19-8-1-9-20-17/h1,6-12,21H,2-5H2,(H,22,23)
• InChI Key: AFGAFZNBOPMPCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NS(=O)(=O)C2=CC(=C(C=C2)F)C(=O)O)OC3=NC=CC=N3
• Molecular Formula: C17H18FN3O5S
• Molecular Weight: 395.4 g/mol

Description

2-fluoro-5-(N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)sulfamoyl)benzoic acid, also known as PF-06463922, is a potent and selective inhibitor of the protein kinase MELK (maternal embryonic leucine zipper kinase). MELK is a serine/threonine kinase that has been implicated in various cellular processes, including cell proliferation, cell cycle regulation, and apoptosis. In recent years, PF-06463922 has gained significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Detection and Environmental Presence

Fluorinated compounds, including perfluoroalkyl acids (PFAAs) and their precursors, are widely used in various commercial applications due to their unique properties such as resistance to oil, stains, and water. Studies have focused on detecting these compounds in different environments and understanding their distribution and impact.

• Detection in Indoor Environments : Research has identified fluorotelomer alcohols (FTOHs) as important precursors of PFAAs in indoor air, which contribute to human exposure to per- and polyfluorinated alkyl substances (PFAS). These compounds have been found in workplaces and homes, indicating their widespread presence in indoor environments (Schlummer et al., 2013).

• Presence in Human Serum and Milk : Studies have developed methods for measuring trace levels of PFCs in human serum and milk, highlighting the widespread exposure of humans to these compounds. The research indicates that PFCs are detectable in a significant proportion of the population, underscoring the need for monitoring human exposure to these chemicals (Kuklenyik et al., 2004).

Health Implications

The potential health implications of exposure to fluorinated compounds have been a subject of significant research interest. Studies have explored the associations between PFAAs and various health outcomes, including reproductive and developmental effects.

• Impact on Human Health : Exposure to PFAAs has been linked to several health risks, including effects on serum lipid levels, liver function markers, and uric acid levels. Research suggests that exposure to these compounds may pose health risks, particularly for vulnerable populations such as pregnant women and their fetuses (Jingzhi Yao et al., 2020).

• Reproductive and Developmental Effects : Studies have investigated the association between in utero exposure to PFAAs and outcomes such as semen quality, reproductive hormone levels, and the potential for endocrine-disrupting activity. These studies suggest that exposure to PFAAs during critical developmental periods may have lasting effects on reproductive health and hormone regulation (A. Vested et al., 2013).